Cas no 2742657-87-8 (1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine)

• Product Name: 1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine
• CAS No: 2742657-87-8
• MF: C₁₁H₁₁F₄NO₂
• MW: 265.204157114029
• CID: 6056996
• PubChem ID: 165737718
• Update Time: 2025-07-17

1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine
• 2742657-87-8
• EN300-37126604
• 1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine

• Inchi： 1S/C11H11F4NO2/c12-10(13)5-17-8-2-1-7(4-16)3-9(8)18-6-11(10,14)15/h1-3H,4-6,16H2
• InChI Key： QXZNZESLTDJELV-UHFFFAOYSA-N
• SMILES： FC1(COC2C=C(CN)C=CC=2OCC1(F)F)F

Computed Properties

• Exact Mass: 265.07259124g/mol
• Monoisotopic Mass: 265.07259124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine

Recent Advances in the Study of 1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine (CAS: 2742657-87-8)

The compound 1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine (CAS: 2742657-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzodioxocin derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential uses in drug development.

One of the key breakthroughs in the synthesis of this compound involves a novel catalytic fluorination process, which significantly improves yield and purity. Researchers have optimized the reaction conditions to achieve a scalable and cost-effective production method, addressing previous challenges associated with its complex fluorinated structure. The compound's stability under physiological conditions has also been a focal point, with studies demonstrating its resistance to metabolic degradation, a critical factor for its potential as a drug candidate.

Pharmacological investigations have revealed that 1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine exhibits potent activity against specific enzyme targets, particularly those involved in inflammatory pathways. In vitro and in vivo studies have shown its ability to modulate key signaling molecules, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its unique fluorinated structure enhances its binding affinity to target proteins, a feature that could be leveraged in the design of next-generation therapeutics.

Recent preclinical studies have further explored the compound's safety profile and pharmacokinetics. Initial findings indicate a favorable toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs. These studies are crucial for advancing the compound into clinical trials and ultimately, therapeutic use.

In conclusion, 1-(3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)methanamine represents a promising avenue for drug development, with its unique structural features and potent biological activity. Ongoing research aims to further elucidate its mechanisms and expand its therapeutic potential, positioning it as a valuable asset in the pharmaceutical industry.